BIO-0554019
Overview
Description
BIO-0554019 is a selective RORgamma inhibitor which selectively inhibits Th17 differentiation and RORgamma signature gene expression.
Scientific Research Applications
Applications in Biobanking and Health Care
Biobanking has evolved significantly, from simple biological sample repositories to complex and dynamic units within large infrastructure networks. The role of biobanks in supporting health care research strategies is critical, with various professional figures collaborating to collect biological and clinical data from human subjects. Modern biobanks enable large-scale analysis for specific disease biomarkers, which is essential for improving personalized medical approaches (Coppola et al., 2019). Furthermore, the application of artificial intelligence in biobanking research can contribute to the development of biobanks for the utility of health services and citizens, representing a potential future leader in precision medicine (Battineni et al., 2022).
Bioinformatics and Data Analysis
In the era of big data, transforming biomedical big data into valuable knowledge is a significant challenge. The application of deep learning in bioinformatics provides insights from data, presenting examples of current research and suggesting future research directions. This involves categorizing research by the bioinformatics domain and deep learning architecture, highlighting the importance of understanding practical issues and theoretical aspects of deep learning in bioinformatics (Min et al., 2016).
Bio-inspired Design and Biomimetics
The application of biomimetics in architectural and urban design is expanding, where bio-inspired concepts have already been successfully applied in various engineering fields to enhance the toughness and strength of artificial materials. Three-dimensional printing technologies hold the potential to unlock the development of new bio-inspired dental materials, contributing to the advancement of clinical performance of artificial dental materials (Saratti et al., 2019). Additionally, the application of biomimetics to architectural and urban design involves mimicking parts of individual organisms or whole ecosystems, indicating future research necessity in the field of biomimetic application across scales (Uchiyama et al., 2020).
Tissue Repair and Regeneration
Bioactive nanocomposites play a significant role in tissue repair and regeneration. The use of bioactive nanocomposites in bioapplications has been extensively researched due to the many biological interfaces and structures operating at the nanoscale. Nanocomposites, incorporating organic-inorganic and bioinorganic nanomaterials, offer a wide range of properties, such as magnetic properties, MR imaging contrast, or drug delivery. This research is not limited to bone regeneration and has extended to applications in soft tissue body sites (Bramhill et al., 2017).
properties
Molecular Formula |
C26H18D3Cl3F3N3O4 |
|---|---|
Molecular Weight |
605.83 |
IUPAC Name |
2,6-Dichloro-N-(4-(5-chloro-2-(3-hydroxypyrrolidine-1-carbonyl)pyridin-4-yl)-2-(2,2,2-trifluoroethoxy)phenyl)-N-(methyl-d3)benzamide |
InChI |
InChI=1S/C26H21Cl3F3N3O4/c1-34(25(38)23-17(27)3-2-4-18(23)28)21-6-5-14(9-22(21)39-13-26(30,31)32)16-10-20(33-11-19(16)29)24(37)35-8-7-15(36)12-35/h2-6,9-11,15,36H,7-8,12-13H2,1H3/i1D3 |
InChI Key |
BIQZLFVNKOMFOX-FIBGUPNXSA-N |
SMILES |
O=C(N(C1=CC=C(C2=CC(C(N3CC(O)CC3)=O)=NC=C2Cl)C=C1OCC(F)(F)F)C([2H])([2H])[2H])C4=C(Cl)C=CC=C4Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BIO0554019; BIO-0554019; BIO 0554019 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3-dihydro-1'H-[2,3'-biindole]-1-carbaldehyde](/img/structure/B1192222.png)
